5-Amino-6-methyl-1-(2-methylpropyl)-1,2-dihydropyridin-2-one

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 5-amino-6-methyl-1-(2-methylpropyl)pyridin-2-one
• InChI: InChI=1S/C10H16N2O/c1-7(2)6-12-8(3)9(11)4-5-10(12)13/h4-5,7H,6,11H2,1-3H3
• InChI Key: JXKUNSOEASIEAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=O)N1CC(C)C)N

Description

5-Amino-6-methyl-1-(2-methylpropyl)-1,2-dihydropyridin-2-one is a chemical compound with the molecular formula C10H16N2O and a molecular weight of 180.25 g/mol . This compound is known for its versatile applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

it is likely produced in specialized chemical manufacturing facilities using standard organic synthesis techniques, ensuring high purity and yield .

Chemical Reactions Analysis

Types of Reactions

5-Amino-6-methyl-1-(2-methylpropyl)-1,2-dihydropyridin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

5-Amino-6-methyl-1-(2-methylpropyl)-1,2-dihydropyridin-2-one has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Amino-6-methyl-1-(2-methylpropyl)-1,2-dihydropyridin-2-one involves its interaction with specific molecular targets and pathways.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 5-Amino-6-methyl-1-(2-methylpropyl)-1,2-dihydropyridin-2-one include:

• 5-Acetoacetlamino benzimdazolone
• 5-Amino-6-methyl-1-(2-methylpropyl)pyridin-2-one

Uniqueness

Its specific molecular configuration allows for distinct interactions with biological targets, making it a valuable compound for research and development .